7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-3-methyl-8-{[3-(morpholin-4-yl)propyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
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Description
7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-3-methyl-8-{[3-(morpholin-4-yl)propyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C23H32N6O6 and its molecular weight is 488.5 g/mol. The purity is usually 95%.
The exact mass of the compound 7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-3-methyl-8-{[3-(morpholin-4-yl)propyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione is 488.23833276 g/mol and the complexity rating of the compound is 702. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-3-methyl-8-{[3-(morpholin-4-yl)propyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-3-methyl-8-{[3-(morpholin-4-yl)propyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- AKOS024481266 has shown promise as a potential anticancer agent. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Preliminary studies suggest that it may inhibit tumor growth and induce apoptosis (programmed cell death) in cancer cells .
- The compound exhibits vasodilatory effects, which could be relevant for cardiovascular health. Researchers have explored its impact on blood vessel function, hypertension, and endothelial health. Further studies are needed to fully understand its cardiovascular benefits .
- AKOS024481266 has been studied for its potential neuroprotective properties. It may modulate neuronal signaling pathways and protect against neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease. However, more research is required to validate these findings .
- Inflammation plays a crucial role in various diseases. Some studies suggest that AKOS024481266 possesses anti-inflammatory effects by inhibiting specific inflammatory pathways. Researchers are investigating its potential use in conditions like rheumatoid arthritis and inflammatory bowel disease .
- Researchers have explored AKOS024481266’s impact on metabolic pathways, including glucose metabolism and lipid regulation. It may have implications for managing diabetes and obesity. However, clinical trials are necessary to confirm its efficacy .
- Preliminary in vitro studies indicate that AKOS024481266 might exhibit antiviral activity against certain viruses. Investigations have focused on its effects against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Further research is needed to validate these findings .
- Given its diverse pharmacological properties, AKOS024481266 is a candidate for drug development. Medicinal chemists are designing derivatives and analogs based on its structure to enhance specific activities while minimizing side effects .
- Researchers use AKOS024481266 as a chemical probe to identify its cellular targets and understand underlying biological mechanisms. This information aids in unraveling its mode of action and potential therapeutic applications .
Anticancer Properties
Cardiovascular Applications
Neuroprotective Effects
Anti-Inflammatory Activity
Metabolic Disorders
Antiviral Potential
Drug Development
Chemical Biology and Target Identification
properties
IUPAC Name |
7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-3-methyl-8-(3-morpholin-4-ylpropylamino)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N6O6/c1-27-20-19(21(31)26-23(27)32)29(14-16(30)15-35-18-6-4-17(33-2)5-7-18)22(25-20)24-8-3-9-28-10-12-34-13-11-28/h4-7,16,30H,3,8-15H2,1-2H3,(H,24,25)(H,26,31,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRJUIYUQYGQUBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)NCCCN3CCOCC3)CC(COC4=CC=C(C=C4)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N6O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-3-methyl-8-((3-morpholinopropyl)amino)-1H-purine-2,6(3H,7H)-dione |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.